(3-Azidoazetidin-1-yl)(3-fluoro-4-methylphenyl)methanone
Overview
Description
3-Azidoazetidin-1-yl)(3-fluoro-4-methylphenyl)methanone is an organic compound that is widely used in scientific research due to its unique properties. It is a small molecule that can be used as a building block for the synthesis of novel compounds and has been used in a variety of applications, including drug development, biochemistry, and materials science. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 3-Azidoazetidin-1-yl)(3-fluoro-4-methylphenyl)methanone.
Scientific Research Applications
Dipolar Cycloaddition Reactions for P2X7 Antagonists
A study by Chrovian et al. (2018) detailed a dipolar cycloaddition reaction process to create novel P2X7 antagonists, showcasing the chemical synthesis capabilities for compounds with complex molecular structures involving fluoro-phenyl groups and their potential for therapeutic applications. The synthesized compounds were evaluated for their efficacy in blocking P2X7 receptors, a target for mood disorders treatment, indicating a path from chemical synthesis to preclinical drug development (Chrovian et al., 2018).
Solid-State NMR and Mass Spectrometry in Drug Characterization
Another research by Wielgus et al. (2015) utilized solid-state nuclear magnetic resonance (SS NMR) spectroscopy and mass spectrometry for the structural characterization of linezolid and its synthetic precursors. This work emphasizes the importance of advanced analytical techniques in understanding the physical and chemical properties of pharmaceutical compounds, including those with fluoro-phenyl and azetidine groups, for drug development and quality control (Wielgus et al., 2015).
Antibacterial Activity of Oxazolidinone Derivatives
Research by Zhou Wei-cheng (2006) focused on the synthesis and structure-activity relationship of antibacterial oxazolidinone derivatives, illustrating the chemical modification strategies to explore new therapeutic agents. Although the specific modifications did not yield potent antibacterial activity, this study highlights the ongoing efforts in medicinal chemistry to enhance drug properties through structural adjustments (Zhou Wei-cheng, 2006).
properties
IUPAC Name |
(3-azidoazetidin-1-yl)-(3-fluoro-4-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN4O/c1-7-2-3-8(4-10(7)12)11(17)16-5-9(6-16)14-15-13/h2-4,9H,5-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWTNQJFEJQAJSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CC(C2)N=[N+]=[N-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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